2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)acetamide

• IUPAC Name: 2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]sulfonylacetamide
• InChI: InChI=1S/C17H21N3O4S/c18-16(21)12-25(23,24)15-10-20(14-7-3-2-6-13(14)15)11-17(22)19-8-4-1-5-9-19/h2-3,6-7,10H,1,4-5,8-9,11-12H2,(H2,18,21)
• InChI Key: XVSSVJPARFIXJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC(=O)N
• Molecular Formula: C17H21N3O4S
• Molecular Weight: 363.4 g/mol

Description

2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)acetamide, also known as OSI-027, is a small molecule inhibitor that targets the mammalian target of rapamycin complex 1 (mTORC1) and mTORC2. mTOR is a serine/threonine kinase that plays a critical role in regulating cellular metabolism, growth, and survival. The dysregulation of mTOR signaling has been implicated in various diseases, including cancer, metabolic disorders, and neurodegenerative diseases. OSI-027 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of cancer.

Scientific Research Applications

Antibacterial Activity

Compounds related to 2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)acetamide have demonstrated potential in antibacterial applications. A study focused on synthesizing acetamide derivatives that include the piperidine ring, showing moderate inhibitory effects against various bacterial strains including Gram-negative and Gram-positive bacteria (Iqbal et al., 2017).

Anticancer Potential

A study exploring sulfonamide-derived isatins, closely related to the structure , revealed significant cytotoxic effects on hepatocellular carcinoma cell lines. These compounds showed promise in anticancer therapy, particularly with their safety margin and anti-angiogenic effects (Eldeeb et al., 2022).

Anti-proliferative Activities

Another study synthesized cyano oximino sulfonate derivatives, which are structurally similar, and evaluated their anti-proliferation effects. These compounds demonstrated significant cytostatic activities, inhibiting growth without completely killing the cells (El‐Faham et al., 2014).

Anticancer Agents

Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, structurally related to the compound , have been evaluated for their potential as anticancer agents. Some derivatives demonstrated strong anticancer properties compared to known anticancer drugs like doxorubicin (Rehman et al., 2018).

Enzyme Inhibitory Activities

N-substituted derivatives of acetamide bearing the piperidine moiety have shown promising activity against acetylcholinesterase and butyrylcholinesterase enzymes, which are relevant in conditions like Alzheimer's disease (Khalid, 2012).